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Compound of Interest

Compound Name:
Tetramethylammonium

bicarbonate

Cat. No.: B1311808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

Tetramethylammonium bicarbonate (TMAB), a versatile quaternary ammonium salt. It is

intended to serve as a technical resource for professionals in research, chemical synthesis,

and drug development, offering detailed data, experimental methodologies, and an exploration

of its key applications.

Core Physicochemical Properties
Tetramethylammonium bicarbonate, with the CAS Number 58345-96-3, is a quaternary

ammonium salt that sees use in a variety of chemical and biochemical applications.[1][2][3] Its

fundamental properties are summarized below. The compound is often supplied as a solution in

water (e.g., 60% aqueous solution) or as a white crystalline solid.[4]

Table 1: Summary of Physicochemical Data for Tetramethylammonium Bicarbonate
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Property Value Source(s)

CAS Number 58345-96-3 [1][2][3]

Molecular Formula C₅H₁₃NO₃ [1][2][3][4]

Molecular Weight 135.16 g/mol [1][2][4]

IUPAC Name
Tetramethylazanium;hydrogen

carbonate
[1][3]

Appearance
White, crystalline solid or clear,

colorless liquid (as solution)
[2][5][6]

Solubility
Soluble in water, methanol,

and other polar solvents.
[1][5]

Melting Point

Data not readily available.

Similar compounds like

ammonium bicarbonate

decompose upon heating.[7]

N/A

Boiling Point Data not readily available. N/A

Density Data not readily available. N/A

Stability

Comparatively stable at room

temperature; thermal stability

can be assessed using

Thermal Gravimetric Analysis

(TGA) and Differential Thermal

Analysis (DTA).[1]

Decomposes with heat.

N/A

Synthesis and Production
The industrial synthesis of Tetramethylammonium bicarbonate is a critical process, as it

serves as a key raw material for producing high-purity tetramethylammonium hydroxide

(TMAH), a vital chemical in the electronics industry.[1] The primary synthesis route is a two-

step process.
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2.1 Two-Step Synthesis Methodology

Quaternization: Trimethylamine undergoes a quaternization reaction with dimethyl

carbonate. This reaction forms the intermediate, tetramethylammonium methyl carbonate.[1]

[8]

Hydrolysis: The intermediate is subsequently hydrolyzed with water to yield the final

Tetramethylammonium bicarbonate product along with methanol.[1][8]

Innovations in chemical engineering have led to the use of continuous flow reactors—

combining tank reactors with tubular reactors—to improve production efficiency and control

over reaction parameters such as temperature and pressure.[1][8]

Diagram 1: Synthesis Workflow of Tetramethylammonium Bicarbonate
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Caption: A diagram illustrating the two-step synthesis process for Tetramethylammonium
bicarbonate.

Experimental Protocols
Detailed experimental protocols for determining all physicochemical properties are not publicly

available. However, based on standard analytical techniques for quaternary ammonium
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compounds (QACs), representative methodologies can be outlined.

3.1 Purity Determination by Titration

The purity of Tetramethylammonium bicarbonate, particularly in solution, can be determined

via acid-base titration. This method quantifies the bicarbonate content.

Objective: To determine the concentration of Tetramethylammonium bicarbonate in an

aqueous solution.

Principle: A known volume of the TMAB solution is titrated with a standardized strong acid

(e.g., HCl). The bicarbonate anion (HCO₃⁻) reacts with the acid. A pH indicator or a pH meter

is used to identify the endpoint of the titration.

Apparatus:

Burette (50 mL)

Volumetric flask (100 mL)

Erlenmeyer flask (250 mL)

Pipette (25 mL)

Magnetic stirrer and stir bar

pH meter (optional)

Reagents:

Standardized 0.1 M Hydrochloric Acid (HCl) solution

Phenolphthalein or other suitable indicator[9]

Tetramethylammonium bicarbonate sample

Deionized water

Procedure:
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Accurately weigh a sample of Tetramethylammonium bicarbonate or pipette a precise

volume of its aqueous solution into a 250 mL Erlenmeyer flask.

Dilute with approximately 50 mL of deionized water.

Add 2-3 drops of phenolphthalein indicator. The solution will turn pink.

Fill the burette with the standardized 0.1 M HCl solution.

Titrate the TMAB solution with the HCl, constantly swirling the flask.

The endpoint is reached when the pink color of the solution disappears permanently.[9]

Record the volume of HCl used.

Calculate the purity or concentration of the sample based on the stoichiometry of the

reaction.

3.2 Thermal Stability Analysis

Thermal analysis techniques are essential for determining the thermal stability and

decomposition pathways of compounds like TMAB.[1]

Objective: To evaluate the thermal stability and decomposition temperature of solid

Tetramethylammonium bicarbonate.

Principle: Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a

function of temperature in a controlled atmosphere. Differential Thermal Analysis (DTA)

measures the temperature difference between the sample and a reference material.

Apparatus:

Thermogravimetric Analyzer (TGA) or simultaneous TGA/DTA instrument.

Procedure:

A small, accurately weighed sample of solid TMAB is placed in the TGA sample pan.
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The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).

The instrument records the sample's mass as a function of temperature.

The resulting TGA curve is analyzed to identify the onset temperature of decomposition,

which is indicated by a significant loss of mass.

Applications in Research and Development
Tetramethylammonium bicarbonate is a versatile compound with a range of applications in

both academic research and industrial processes.

Organic Synthesis: It serves as a versatile reagent and an effective phase-transfer catalyst,

enhancing reaction rates and yields in the synthesis of pharmaceuticals and agrochemicals.

[2]

Biochemical Research: In biochemical assays, it is used to stabilize proteins and enzymes

and can act as a buffer to maintain pH in experimental solutions.[2][10]

Analytical Chemistry: It is employed in chromatography as an ion-pairing agent to improve

the separation and resolution of ionic compounds.[2]

Advanced Materials: TMAB is a precursor for preparing certain ionic liquids, which are of

interest in green chemistry.[2] It is also used as an electrolyzing raw material for the

production of high-purity Tetramethylammonium Hydroxide (TMAH), which is crucial for the

electronics industry.[1][8]

Diagram 2: Role of TMAB in TMAH Production
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Caption: Workflow for the electrolytic production of high-purity TMAH using TMAB.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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